Cas no 953257-10-8 (N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide)

• Product Name: N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide
• CAS No: 953257-10-8
• MF: C₁₅H₂₃N₃O₂S
• MW: 309.427022218704
• CID: 5887758
• PubChem ID: 16868617
• Update Time: 2025-07-17

N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• AKOS024652725
• N-isobutyl-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• 953257-10-8
• N-(2-methylpropyl)-2-[5-oxo-7-(propan-2-yl)-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl]acetamide
• F2495-0991
• N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide

• Inchi： 1S/C15H23N3O2S/c1-9(2)7-16-13(19)5-11-8-21-15-17-12(10(3)4)6-14(20)18(11)15/h6,9-11H,5,7-8H2,1-4H3,(H,16,19)
• InChI Key： YVBUPKZLCIHREI-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)(=O)CC1N2C(SC1)=NC(C(C)C)=CC2=O

Computed Properties

• Exact Mass: 309.15109816g/mol
• Monoisotopic Mass: 309.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide

Comprehensive Overview of N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide (CAS No. 953257-10-8)

The compound N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide, identified by its CAS No. 953257-10-8, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of thiazolopyrimidine derivatives, which are increasingly gaining attention in pharmaceutical and biochemical research due to their potential therapeutic applications. The molecular structure combines a thiazole ring fused with a pyrimidine core, functionalized with an acetamide side chain. This configuration contributes to its distinct physicochemical properties and biological activity.

In recent years, the scientific community has shown growing interest in thiazolopyrimidine derivatives, particularly in the context of drug discovery and medicinal chemistry. Researchers are exploring their potential as enzyme inhibitors, receptor modulators, and anti-inflammatory agents. The presence of the propan-2-yl (isopropyl) group in CAS No. 953257-10-8 enhances its lipophilicity, which could improve membrane permeability—a critical factor in bioavailability and drug delivery systems. This aligns with current trends in optimizing small-molecule therapeutics for better pharmacokinetic profiles.

The synthesis of N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide typically involves multi-step organic reactions, including cyclocondensation and N-acylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for heterocyclic compounds in precision medicine, this compound’s synthetic pathway is often discussed in academic literature and patent filings, reflecting its relevance in intellectual property landscapes.

From an industrial perspective, CAS No. 953257-10-8 is primarily utilized in research and development settings. Its applications span high-throughput screening assays and structure-activity relationship (SAR) studies. Notably, the compound’s thiazolo[3,2-a]pyrimidine scaffold is structurally analogous to several FDA-approved drugs, prompting investigations into its mechanism of action (MOA). This has led to discussions on platforms like PubMed and ScienceDirect, where users frequently search for terms such as "thiazolopyrimidine biological activity" or "pyrimidine-based drug design."

Environmental and safety considerations for N-(2-methylpropyl)-2-5-oxo-7-(propan-2-yl)-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-ylacetamide are well-documented in compliance with REACH and OSHA guidelines. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and proper ventilation—are recommended during handling. These protocols align with broader industry shifts toward green chemistry and sustainable synthesis, topics frequently queried in Google Scholar searches.

In summary, CAS No. 953257-10-8 represents a promising candidate for further exploration in pharmacology and material science. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the era of AI-driven drug discovery and computational chemistry. As interest in targeted therapies grows, this compound’s potential to address unmet medical needs continues to be a focal point for scientists and biotech startups alike.